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In the exacting environment of pharmaceutical and biopharmaceutical manufacturing, the

selection of fluid handling components is critical to ensuring product purity, process integrity,

and compliance with Good Manufacturing Practices (GMP). C-Flex® thermoplastic elastomer

(TPE) tubing has become a widely adopted material for single-use fluid transfer applications.

This guide provides a comparative analysis of C-Flex® tubing, offering researchers, scientists,

and drug development professionals objective data to support its validation in GMP processes.

Performance Characteristics at a Glance
C-Flex® tubing is a unique, patented thermoplastic elastomer specifically designed to meet the

critical demands of the pharmaceutical and biopharmaceutical industries.[1][2] It is known for

its sealable and weldable properties, which are essential for aseptic connections in single-use

systems.[2][3][4] The tubing is available in various formulations, such as C-Flex® 072, 082,

and 374, offering a range of characteristics to suit different applications.[2][4]

Comparative Analysis: C-Flex® vs. Silicone Tubing
The choice between TPE tubing like C-Flex® and silicone tubing is a critical decision in

bioprocessing. While both materials offer distinct advantages, their performance characteristics

differ in key areas.
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Feature C-Flex® (TPE) Silicone

Flexibility & Adaptability

Exceptional flexibility, ideal for

applications requiring tight

bends and maneuverability.[5]

Renowned for its flexibility and

can withstand a wide

temperature range.[6]

Biocompatibility

Formulated to meet strict

biocompatibility requirements,

ensuring no introduction of

contaminants.[5][7]

Also considered highly

biocompatible and widely used

in medical and pharmaceutical

applications.[5]

Temperature Resistance
Remains flexible from -45°C to

135°C (-50°F to 275°F).[3][4]

Can withstand a wider range of

temperature extremes, from

-80°C to 260°C.[6]

Chemical Inertness

Good chemical resistance to

many common laboratory and

pharmaceutical fluids.

Superior chemical inertness,

making it suitable for

applications with aggressive

chemicals and solvents.[7]

Permeability

Significantly less permeable

than silicone, which is

advantageous for protecting

sensitive fluids.[3][4][6]

Higher gas permeability

compared to TPE.[6]

Sterilization

Can be sterilized by gamma

irradiation, X-ray, and

autoclave.[2][3][4] Note:

Repeated autoclaving may

cause deterioration.[3]

Can withstand repeated

autoclave sterilization cycles.

[6]

Weldability & Sealability

Excellent heat-seal and sterile

weld capabilities, crucial for

single-use assemblies.[3]

Not easily weldable or

sealable.

Cost-Effectiveness

Often more cost-effective than

silicone in terms of both

material and production costs.

[5][7]

Generally a higher-cost

material.
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Durability & Longevity

Good durability for single-use

applications. C-Flex® 072

offers excellent durability in

peristaltic pumps.[4]

Generally boasts a longer

lifespan and is resistant to

wear and degradation.[5][7]

Physical Properties of Common C-Flex®
Formulations
The selection of a specific C-Flex® formulation depends on the application's requirements. The

following table summarizes the typical physical properties of three common formulations.

Property (ASTM
Method)

C-Flex® 072 C-Flex® 082 C-Flex® 374

Appearance Opaque Translucent Translucent

Durometer, Shore A

(D2240)
60 60 60

Tensile Strength, psi

(D412)
1196 1106 1190

Elongation, at Break

% (D412)
862 874 915

Tensile Modulus, @

100%/300%, psi

(D412)

247/389 256/400 244/385

Source: Data derived from product datasheets.[8][9]

For high-pressure applications, C-Flex® is also available in a braided formulation which can

offer up to five times higher burst pressures compared to non-braided materials.[10][11]

Validation and Regulatory Compliance
C-Flex® tubing is fully characterized and tested to a variety of specifications, including USP

Class VI, ISO 10993-3 (Ames Genotoxicity), ISO 10993-4 (Hemolysis, Indirect), ISO 10993-5
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(Cytotoxicity, In-Vitro), and ISO 10993-11 (Systemic Toxicity, In-Vivo), as well as European

Pharmacopeia standards.[3] Manufacturers like Saint-Gobain provide comprehensive

validation guides and regulatory information overviews to assist in the validation process for

GMP applications.[4][10][11]

Experimental Protocols for Key Validation Tests
While detailed, proprietary experimental protocols are available from the manufacturer, the

following outlines the general methodologies for critical validation tests.

Extractables and Leachables (E&L) Testing
A comprehensive E&L program is essential for GMP validation. The following workflow

illustrates a typical approach.

A typical workflow for extractables and leachables testing.

A standardized approach for extractables testing often involves subjecting the tubing to harsh

extraction conditions with various solvents (e.g., ethanol) over an extended period and at

elevated temperatures. The resulting extracts are then analyzed using a suite of orthogonal

analytical methods to identify and quantify potential extractable compounds.

Biocompatibility Testing
Biocompatibility tests are performed to ensure that the tubing material does not elicit a toxic or

immunological response. These tests are typically conducted according to USP <87> and <88>

Class VI, and ISO 10993 standards.[12]
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Test Article Preparation

In Vitro Cytotoxicity Systemic Toxicity Intracutaneous Reactivity Implantation

Results Analysis

Biocompatibility Assessment

Click to download full resolution via product page

A simplified workflow for USP Class VI biocompatibility testing.

Physical Performance Testing
Physical tests are conducted to ensure the tubing meets the demands of the bioprocessing

application.

Tubing Sample

Dimensional Analysis Tensile Testing Burst Pressure Testing Pump Life Testing

Performance Specification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sani-techwest.com [sani-techwest.com]

2. C-Flex® biopharmaceutical tubing is the original patented thermoplastic elastomer tubing
[qbd.co.kr]

3. labfriendcoredataprod.blob.core.windows.net
[labfriendcoredataprod.blob.core.windows.net]

4. biopharm.saint-gobain.com [biopharm.saint-gobain.com]

5. Choosing the Right Path: TPE vs. Silicone Biopharmaceutical Tubing [kentelastomer.com]

6. biopharm.saint-gobain.com [biopharm.saint-gobain.com]

7. TPE vs. Silicone Biopharmaceutical Tubing for Optimal Performance - Top Precision Fluid
Component Connector Manufacturers for Medical, Biopharma, Dental and more!
[brevet.com]

8. scribd.com [scribd.com]

9. scribd.com [scribd.com]

10. hp-ne.com [hp-ne.com]

11. romynox.nl [romynox.nl]

12. sartorius.com [sartorius.com]

To cite this document: BenchChem. [C-Flex® Tubing: A Comparative Guide for GMP
Validation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167309#c-flex-tubing-validation-guide-for-gmp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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